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Compound of Interest |

Compound Name: Azane;diiodonickel
CAS No.: 13859-68-2
Cat. No.: B085815
. J

Executive Summary

This application note details the utilization of Azane diiodonickel (systematically known as
Hexaamminenickel(ll) iodide,

) as a high-performance solid-state ammonia carrier. While metal ammine chlorides (e.g.,

) are widely studied, the iodide analog offers distinct thermodynamic advantages, specifically
lower desorption enthalpies which facilitate ammonia release at milder temperatures (

). This makes the material particularly suitable for low-grade waste heat recovery systems and
portable hydrogen delivery modules where energy efficiency during the desorption cycle is
critical.

This guide provides validated protocols for the anhydrous synthesis, structural characterization,
and performance testing of

, ensuring reproducibility and safety in high-stakes R&D environments.

Theoretical Basis & Mechanism[1]
The Chemisorption Mechanism

Unlike physical adsorbents (e.g., zeolites, activated carbon) that rely on weak van der Waals
forces, azane diiodonickel functions via chemisorption. Ammonia molecules form coordinate
covalent bonds with the central Nickel(ll) ion, expanding the crystal lattice significantly.
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The reaction is fully reversible:
e Charging (Absorption): Exothermic. The anhydrous

(layered
structure) absorbs ammonia to form the cubic
-type structure.

e Discharging (Desorption): Endothermic. Ammonia is released upon heating or pressure
reduction.

The "Anion Effect"

The choice of the iodide anion (

) over chloride (
) is strategic. The large ionic radius of iodide (
) compared to chloride (

) results in a lower lattice energy and reduced stability of the ammine complex. This lowers the
energy penalty required to release the ammonia, optimizing the system for applications where
high-temperature heat sources are unavailable.

Mechanistic Workflow

The following diagram illustrates the structural transformation and gas handling logic required
for cycling this material.
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Figure 1: The reversible chemisorption cycle of Nickel(ll) lodide, showing the transition from

anhydrous salt to hexaammine complex and subsequent ammonia recovery.

Experimental Protocols

Protocol A: Anhydrous Material Preparation &

Ammoniation

Objective: Synthesize phase-pure

starting from commercial hydrated precursors.

Reagents:
 Nickel(ll) iodide hydrate (

) or Anhydrous
(99.5% trace metals basis).

e Anhydrous Ammonia gas (Grade 5.0).
e Argon gas (Grade 5.0) for purging.
Procedure:

o Dehydration (Critical Step):
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o Load

powder into a quartz reactor tube.

o Heat to 150°C under dynamic vacuum (

mbar) for 4 hours.

o Validation: Verify weight loss matches theoretical water content. The color should shift
from blue-green (hydrate) to black/dark grey (anhydrous).

e Ammoniation (Saturation):
o Cool reactor to room temperature (
).
o Introduce dry

gas to a pressure of 1-2 bar.

o Maintain pressure for 6 hours. The reaction is exothermic; ensure the reactor has heat
dissipation capabilities (e.g., water jacket or air cooling) to prevent thermal runaway which
could sinter the powder.

o Observation: The black powder will expand significantly and turn violet/purple
(characteristic of hexaammine nickel).

o Equilibration:
o Evacuate excess gas to 1 atm.

o Store the product under Argon or Ammonia atmosphere. Do not expose to humid air, as
hydrolysis will compete with ammoniation.

Protocol B: Characterization (XRD & FTIR)

Objective: Confirm coordination number and crystal structure.

» X-Ray Diffraction (XRD):
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o Use a capillary sample holder sealed under Argon to prevent moisture ingress.
o Target Pattern: The anhydrous

exhibits a hexagonal/rhombohedral structure (
). The fully ammoniated

must show a cubic structure (

).

o Pass Criteria: Disappearance of the

(003) reflection at low 2

e FTIR Spectroscopy:
o Bands of Interest: Look for N-H stretching vibrations at

and
and the characteristic

symmetric deformation band around

o Shift Analysis: The position of the N-H bands shifts relative to free ammonia, confirming
coordination to the

center.

Performance Testing: Sievert's Method

To determine the storage capacity and equilibrium thermodynamics, a Pressure-Composition-
Isotherm (PCI) measurement is required.

Experimental Setup (Diagram)
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Figure 2: Schematic of a Sievert's type volumetric apparatus for measuring ammonia uptake.

PCI Protocol

o Calibration: Determine the "dead volume" of the reactor using Helium gas (non-adsorbing) at

the test temperatures.

¢ Dosing: Inject a known mole quantity of

(

) from the Reference Volume (
) into the Reactor (
).

¢ Equilibrium: Monitor pressure decay. Equilibrium is defined when
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o Calculation:
o Step-wise: Repeat dosing to generate the full isotherm (0 to 10 bar).

Data Analysis & Comparison

The following table highlights the comparative advantage of the lodide complex regarding
desorption kinetics and stability.

Property (Target) Implication
lodide is heavier;
Gravimetric Capacity ~45 wt% ~28 wt% lower weight
efficiency.
) ) ) ) Excellent for volume-
Volumetric Capacity High High )
constrained storage.
) lodide releases NH3
Desorption Onset ~170°C ~130°C
at lower Temps.
Enthalpy ( Lower energy input
~55 kJ/mol NH3 ~48 kJ/mol NH3 ]
) required for release.
lodide complex is
Stability Very High Moderate more kinetically

active.

Note: Values are approximate and depend on specific cycling conditions and particle size.

Safety & Handling (SDS Summary)
Hazard Identification:

» Nickel(ll) lodide: Carcinogen (Category 1A), Skin Sensitizer.[1]

o Ammonia: Toxic gas, Corrosive, Flammable (at high concentrations).
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o Complex: The ammine complex can release toxic ammonia gas if heated or exposed to
vacuum.

Mandatory PPE:

» Respirator with Ammonia/Methylamine cartridges (Type K) AND Particulate filter (P100) for
nickel dust.

» Butyl rubber gloves (Ammonia penetrates standard nitrile).
e Fume hood with scrubber system.

Emergency Protocol: In case of reactor rupture: Evacuate area immediately. Do not use water
on the anhydrous salt (exothermic hydrolysis). Use dry sand or Class D extinguishers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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